Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing
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Compound Focus: Furametpyr

CAS No.: 123572-88-3

Cat. No.: S528555

Furametpyr Fundamental Data

The table below summarizes key information about Furametpyr from the available sources:

Property Description

IUPAC Name (RS)-5-chloro-N-(1,3-dihydro-1,1,3-trimethylisobenzofuran-4-yl)-1,3-
dimethylpyrazole-4-carboxamide [1]

CAS RN 123572-88-3 [1]

Mode of Action Systemic fungicide; inhibits mitochondrial succinate dehydrogenase
(SDH) in fungal pathogens [2] [1]

FRAC Code 7 (Succinate dehydrogenase inhibitor - SDHI) [1]
Primary Use Controls sheath blight in rice [1]

Water Solubility 255 mg/L (at 20°C, pH 7) [1]

Octanol-Water Partition 2.36 [1]

Coeff. (Log P)
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Analytical Methods for Detection and Quantification

While direct combination efficacy data is lacking, robust analytical methods exist for detecting Furametpyr

residues across various matrices, which are crucial for designing and validating efficacy experiments.

Multi-Residue Analysis via QUEChERS-HPLC-MS/IMS

A recent study developed a method for simultaneous analysis of Furametpyr and seven other pyrazole

amide fungicides in 12 food matrices (e.g., tomato, cucumber, apple, rice, soybean) [2].

e Sample Preparation: Uses the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method.

¢ Clean-up: Employs Multi-Walled Carbon Nanotubes (MWCNTSs) as an adsorbent to effectively
remove pigments and other co-extractives from complex matrices [2].

¢ Instrumental Analysis: High-Performance Liquid Chromatography-Tandem Mass Spectrometry
(HPLC-MSIMS).

e Detection Mode: Electrospray lonization in positive mode (ESI+) [2].

e Method Performance: The method was fully validated, demonstrating high sensitivity, accuracy, and
precision, making it suitable for monitoring compliance with safety standards [2].

Chiral Separation Method

Furametpyr is a chiral molecule. The following method was developed specifically for separating and

quantifying its enantiomers in environmental samples [3]:

¢ Analytical Technique: High-Performance Liquid Chromatography with UV detection (HPLC-UV).

e Column: Chiralpak AD-H column.

¢ Mobile Phase: n-hexane/ethanol (90:10, v/v).

¢ Flow Rate: 0.8 mL/min.

e Detection Wavelength: 220 nm.

¢ Method Performance: Achieved a high resolution of 8.85. The method was validated with
satisfactory accuracy (average recoveries of 73.1-101.8%) and precision (RSD <14.0%) [3].

The workflow below illustrates the primary analytical process for multi-residue analysis of Furametpyr.
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Sample Collection
(Vegetables, Fruits, Grains)

Extraction
(QUEChERS Method)

Purification
(MWCNTSs as Adsorbent)

Instrumental Analysis
(HPLC-MS/MS in ESI+ Mode)

Data Analysis & Quantification

Result: Furametpyr Concentration

Click to download full resolution via product page

Research Context and Alternative Strategies

Although data on Furametpyr combinations is unavailable, current research provides context on fungicide

combination strategies.

¢ Regulatory Status: Furametpyr is not approved under the European Union's EC 1107/2009
regulation and may be considered obsolete in some regions, which could explain the lack of recent
combination studies [1].

e Combination Strategy Rationale: Combining fungicides with different modes of action is a
recognized strategy to combat resistance [4]. For instance, Quinone outside inhibitors (Qols) are
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high-risk for resistance, and research uses in silico simulations and QSAR models to screen effective
Qol-based combinations for other fungicides [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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